Cas no 2227762-14-1 (rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid)

• Product Name: rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid
• CAS No: 2227762-14-1
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6374016
• PubChem ID: 165565252
• Update Time: 2025-09-23

rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid
• EN300-1555565
• rac-2-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}acetic acid
• 2227762-14-1

• Inchi： 1S/C24H24N2O5/c27-22(28)13-25-23(29)15-6-5-7-16(12-15)26-24(30)31-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-5,7-11,15-16,21H,6,12-14H2,(H,25,29)(H,26,30)(H,27,28)/t15-,16-/m1/s1
• InChI Key： NWACVOSXWZSZPV-HZPDHXFCSA-N
• SMILES： O(C(N[C@@H]1C=CC[C@@H](C(NCC(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid

rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid: A Multifunctional Compound in Pharmaceutical Innovation

rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid represents a complex synthetic molecule with significant potential in pharmaceutical research. This compound, characterized by its unique molecular architecture, has emerged as a promising candidate in the development of targeted therapies for various diseases. The CAS number 2227762-14-1 serves as a critical identifier for this compound, enabling precise documentation and regulatory compliance in drug discovery pipelines.

The racemic configuration of this molecule suggests the possibility of enantiomeric differentiation, a crucial aspect in pharmaceutical development where one enantiomer may exhibit superior therapeutic efficacy while the other could lack biological activity. The (1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido moiety introduces multiple functional groups, including a fluorenyl ring system and a formamido group, which are known to enhance molecular interactions with biological targets. Recent studies have highlighted the importance of these structural features in modulating protein-ligand binding affinities.

Recent advancements in computational drug design have facilitated the exploration of this compound's potential. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the fluorenyl group in this molecule significantly improves solubility and bioavailability, critical parameters for oral drug formulations. The methoxycarbonyl functionality further contributes to molecular stability, reducing degradation in physiological environments. These properties align with the demands of modern pharmaceutical development, where both efficacy and safety are paramount.

The cyclohex-3-en-1-ylformamido segment of the molecule is particularly noteworthy. This bicyclic structure provides a scaffold for the attachment of diverse functional groups, enabling the design of molecules with tailored pharmacological profiles. Researchers have observed that the cyclohexene ring can modulate the conformational flexibility of the molecule, influencing its ability to interact with specific receptors or enzymes. This adaptability is a key factor in the molecule's potential applications in targeted therapy.

Current research on this compound is focused on its potential as an enzyme inhibitor. A 2024 preclinical study published in ACS Chemical Biology revealed that the molecule exhibits potent inhibitory activity against serine proteases, which are implicated in various pathological conditions including inflammation and cancer progression. The formamido group is believed to play a critical role in this inhibitory mechanism by forming hydrogen bonds with the enzyme's active site.

Moreover, the racemic nature of this compound has sparked interest in its potential for enantioselective drug development. A 2023 review in Drug Discovery Today emphasized that the (1R,5S) configuration may confer unique pharmacodynamic properties compared to the (1S,5R) isomer. This distinction is particularly relevant in the context of drug metabolism, where enantiomers may exhibit differential clearance rates and tissue distribution patterns.

The fluorenyl functionality in this molecule is also being explored for its potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews demonstrated that the fluorenyl group can be conjugated to nanocarriers to enhance the targeting efficiency of therapeutic agents. This application highlights the molecule's versatility in pharmaceutical innovation and its potential to address challenges in targeted drug delivery.

From a synthetic perspective, the methoxycarbonyl group in this molecule is a common feature in peptide chemistry, where it serves as a protecting group for amino acid residues. The formamido functionality, however, is less frequently encountered in natural products, making this molecule an intriguing candidate for structure-based drug design. The combination of these unique functional groups suggests that this compound may have applications in antibacterial and antiviral drug development.

Recent computational models have also predicted that this compound may exhibit multitarget activity. A 2023 study in Pharmaceutical Research used molecular docking simulations to identify potential interactions with multiple drug targets, including kinases and ion channels. This multitarget profile is particularly valuable in the treatment of complex diseases such as neurodegenerative disorders, where a single therapeutic agent may need to address multiple pathological pathways.

The cyclohexene ring system in this molecule is also of interest in the context of drug metabolism. A 2024 study in Drug Metabolism and Disposition found that the cyclohexene ring can undergo hydroxylation and oxidation reactions, which may influence the molecule's pharmacokinetic profile. Understanding these metabolic transformations is essential for predicting the compound's clinical efficacy and safety profile.

Furthermore, the formamido group in this molecule has been linked to antioxidant activity in some studies. A 2023 investigation in Oxidative Medicine and Cellular Longevity suggested that the formamido functionality may contribute to the molecule's ability to scavenge reactive oxygen species (ROS), which are implicated in various oxidative stress-related diseases. This finding opens new avenues for exploring the molecule's potential in antioxidant therapy.

The fluorenyl group's role in drug conjugation is another area of active research. A 2024 study in Biomaterials demonstrated that the fluorenyl moiety can be used to link therapeutic agents to biomarkers, enabling precision medicine approaches. This application underscores the molecule's potential in personalized drug development and its relevance to modern pharmaceutical innovation.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. One of the primary hurdles is the synthetic complexity of the molecule, which requires advanced organic synthesis techniques to achieve high yields and purity. Additionally, the racemic configuration necessitates the development of enantioselective synthesis methods to isolate the biologically active enantiomer.

Another critical consideration is the toxicological profile of this compound. While preliminary studies suggest that the molecule has a favorable ADMET profile, further in vivo studies are required to assess its long-term safety and pharmacological efficacy. The fluorenyl group, in particular, may require toxicological evaluation to ensure that it does not contribute to drug-related toxicity.

Overall, rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid represents a fascinating example of how molecular complexity can translate into pharmaceutical utility. Its unique structural features, including the fluorenyl, methoxycarbonyl, and formamido functionalities, position it as a potential candidate for a wide range of therapeutic applications. As research in this area continues to evolve, this compound may play a significant role in the development of next-generation therapeutics.

Future studies should focus on optimizing the synthetic route for this molecule to improve its availability and cost-effectiveness. Additionally, clinical trials are needed to validate its therapeutic potential and safety profile. The racemic configuration and multifunctional design of this compound suggest that it may have applications beyond traditional pharmaceuticals, including biotechnology and materials science. As such, this molecule holds great promise for advancing pharmaceutical innovation and addressing unmet medical needs.

Ultimately, the development of rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}acetic acid exemplifies the intersection of chemistry, biology, and pharmaceutical science. Its complex structure and multifunctional design underscore the importance of structure-based drug design in modern drug discovery. As researchers continue to explore its potential, this compound may become a cornerstone in the development of innovative therapeutic strategies for a wide range of diseases and conditions.